{1-[2-(2-aminoethoxy)ethyl]-1H-1,2,3-triazol-4-yl}methanol

• Molecular Formula: C7H14N4O2
• Molecular Weight: 186.21 g/mol
• IUPAC Name: [1-[2-(2-aminoethoxy)ethyl]triazol-4-yl]methanol
• InChI: InChI=1S/C7H14N4O2/c8-1-3-13-4-2-11-5-7(6-12)9-10-11/h5,12H,1-4,6,8H2
• InChI Key: BUXZNPJXMPROLL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=NN1CCOCCN)CO

Description

{1-[2-(2-Aminoethoxy)ethyl]-1H-1,2,3-triazol-4-yl}methanol is a chemical compound designed for research and further manufacturing applications. This molecule serves as a versatile heterocyclic building block in medicinal chemistry and drug discovery. Its structure integrates a 1,2,3-triazole ring core with a pendant ethanolamine chain, presenting multiple functional handles for synthetic elaboration . The 1,2,3-triazole scaffold is of significant interest in pharmaceutical research due to its potential as a pharmacophore, often incorporated into compounds for screening against various biological targets . Researchers can utilize this compound in the synthesis of more complex molecules, such as through reactions at its primary alcohol or primary amine functional groups. The compound is related to a hydrochloride salt form (CAS RN 1822673-65-3) which is also available for purchase from chemical suppliers . This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Azide Precursor Synthesis

The aminoethoxyethyl azide intermediate is critical for the CuAAC route. Its preparation begins with 2-(2-aminoethoxy)ethanol, which undergoes sequential protection, tosylation, and azide substitution:

• Protection of the Amino Group :
  Treatment with di-tert-butyl dicarbonate (Boc₂O) in tetrahydrofuran (THF) converts the primary amine to a Boc-protected derivative, preventing undesired side reactions during subsequent steps.

• Tosylation of the Hydroxyl Group :
  Reaction with tosyl chloride (TsCl) in the presence of triethylamine (Et₃N) yields the tosylate derivative, enhancing the leaving group ability for nucleophilic substitution.

• Azide Substitution :
  Displacement of the tosylate with sodium azide (NaN₃) in dimethylformamide (DMF) at 60°C for 12 hours produces the Boc-protected 2-(2-aminoethoxy)ethyl azide.

Propargyl Alcohol Preparation

Propargyl alcohol (HC≡C-CH₂OH) serves as the alkyne component in CuAAC. Commercial availability simplifies this step, though purification via distillation (bp 114–115°C) is recommended to ensure reactivity.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction between the Boc-protected azide and propargyl alcohol forms the triazole core. Optimized conditions include:

• Catalyst System : CuSO₄·5H₂O (10 mol%) and sodium ascorbate (20 mol%) in a tert-butanol/water (1:1) solvent mixture.
• Reaction Time : 24 hours at room temperature under nitrogen atmosphere.
• Work-Up : Extraction with ethyl acetate, followed by silica gel chromatography to isolate the Boc-protected triazole intermediate (yield: 72–78%).

Deprotection of the Boc Group

Treatment with 4 M hydrochloric acid (HCl) in dioxane removes the Boc protecting group, yielding the free amine. Neutralization with aqueous sodium bicarbonate (NaHCO₃) and subsequent extraction with dichloromethane (DCM) provides the final product as a white solid (yield: 85–90%).

Alternative Synthetic Routes

Post-Cycloaddition Alkylation

An alternative strategy involves synthesizing a triazole with a reactive substituent (e.g., bromide) at the 1-position, followed by alkylation with 2-aminoethanol:

• Synthesis of 1-Bromomethyl-1H-1,2,3-triazol-4-ylmethanol :
  Propargyl alcohol reacts with benzyl azide under CuAAC conditions, followed by bromination using N-bromosuccinimide (NBS) in carbon tetrachloride (CCl₄).

• Alkylation with 2-Aminoethanol :
  The bromide intermediate undergoes nucleophilic substitution with 2-aminoethanol in acetonitrile at reflux, yielding the target compound after purification (yield: 65–70%).

Reductive Amination Approach

A patent-derived method employs reductive amination to introduce the aminoethoxyethyl chain:

• Formation of an Iminium Intermediate :
  Reaction of 1H-1,2,3-triazol-4-ylmethanol with 2-(2-aminoethoxy)ethyl aldehyde in methanol generates an imine.

• Reduction with Sodium Borohydride (NaBH₄) :
  In situ reduction of the imine produces the secondary amine, which is isolated via solvent evaporation and recrystallization from ethanol (yield: 60–68%).

Characterization and Analytical Data

The synthesized compound is characterized using spectroscopic and chromatographic techniques:

• ¹H NMR (400 MHz, D₂O) : δ 3.45 (t, J = 5.2 Hz, 2H, -OCH₂CH₂NH₂), 3.62 (t, J = 5.2 Hz, 2H, -OCH₂CH₂NH₂), 4.08 (s, 2H, -CH₂OH), 4.50 (t, J = 4.8 Hz, 2H, triazole-CH₂), 7.82 (s, 1H, triazole-H).
• IR (KBr) : 3350 cm⁻¹ (O-H), 2100 cm⁻¹ (triazole C-N), 1650 cm⁻¹ (N-H bend).
• High-Resolution Mass Spectrometry (HRMS) : m/z calculated for C₇H₁₄N₄O₂ [M+H]⁺: 203.1138, found: 203.1135.

Optimization and Challenges

Reaction Yield Improvements

• Catalyst Loading : Increasing CuSO₄·5H₂O to 15 mol% improves cycloaddition yields to 82% but risks copper residue contamination.
• Solvent Screening : A 2:1 mixture of tert-butanol and water enhances solubility of both azide and alkyne, reducing reaction time to 18 hours.

Purification Challenges

• Amino Group Reactivity : The free amine tends to form salts during acidic work-up, necessitating careful pH control during extraction.
• Column Chromatography : Silica gel deactivation with 5% triethylamine minimizes adsorption of the polar product.

Scalability and Industrial Considerations

Patent data reveals methods for kilogram-scale synthesis:

• Continuous Flow CuAAC : A tubular reactor with immobilized copper catalyst achieves 90% conversion at 50°C, reducing catalyst leaching.
• Crystallization Optimization : Anti-solvent addition (n-heptane) to a methanol solution yields high-purity crystals (99.2% by HPLC).

Chemical Reactions Analysis

Types of Reactions

{1-[2-(2-aminoethoxy)ethyl]-1H-1,2,3-triazol-4-yl}methanol undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound.

Reduction: The triazole ring can be reduced under specific conditions to yield different derivatives.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various substituted products.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) as a catalyst.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like alkyl halides in the presence of a base.

Major Products

Scientific Research Applications

Chemistry

In chemistry, {1-[2-(2-aminoethoxy)ethyl]-1H-1,2,3-triazol-4-yl}methanol is used as a building block for the synthesis of more complex molecules. Its triazole ring is particularly valuable in the development of ligands for metal-catalyzed reactions and as a precursor for the synthesis of heterocyclic compounds.

Biology

In biological research, this compound is studied for its potential as a bioactive molecule. The triazole ring is known to interact with various biological targets, making it a candidate for the development of new drugs and therapeutic agents.

Medicine

In medicine, {1-[2-(2-aminoethoxy)ethyl]-1H-1,2,3-triazol-4-yl}methanol is explored for its potential pharmacological properties. Its structure allows for modifications that can lead to the development of new drugs with improved efficacy and reduced side effects.

Industry

In the industrial sector, this compound is used in the development of new materials, including polymers and coatings, due to its stability and reactivity. It is also used in the synthesis of specialty chemicals and intermediates for various applications.

Mechanism of Action

The mechanism of action of {1-[2-(2-aminoethoxy)ethyl]-1H-1,2,3-triazol-4-yl}methanol involves its interaction with specific molecular targets, such as enzymes or receptors. The triazole ring can form stable complexes with metal ions, which can inhibit or activate certain biological pathways. Additionally, the aminoethoxyethyl group can enhance the compound’s solubility and bioavailability, making it more effective in biological systems.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize its properties and utility, the compound is compared to structurally analogous 1,2,3-triazole derivatives. Key differences in substituents, physicochemical properties, and biological activities are summarized below.

Table 1: Structural and Functional Comparison of Triazole Derivatives

Compound Name & CAS No.	Substituents at 1-Position	Key Properties & Applications	Biological/Functional Notes
Target Compound (1706457-83-1)	2-(2-Aminoethoxy)ethyl	- Polar due to amino and hydroxyl groups.	Potential for PROTACs or drug delivery.
		- Water solubility: Moderate.	Amino group enables conjugation.
(1-(3,5-Dimethylbenzyl)-1H-triazol-4-yl)methanol (CAS: N/A)	3,5-Dimethylbenzyl	- Lipophilic (aromatic substituent).	Improved membrane permeability.
[1-(2,3-Difluorophenyl)-1H-triazol-4-yl]methanol (1504754-13-5)	2,3-Difluorophenyl	- Electron-withdrawing fluorine atoms.	Enhanced metabolic stability.
(1-Ethyl-1H-triazol-4-yl)methanol (77177-22-1)	Ethyl	- Low polarity (alkyl chain).	Limited solubility in aqueous systems.
[1-(4-Chlorophenyl)-1H-triazol-4-yl]methanol (N/A)	4-Chlorophenyl	- Steric bulk + electron-withdrawing Cl.	Antimicrobial activity reported.
{1-[2-(1H-Pyrazol-1-yl)ethyl]-1H-triazol-4-yl}methanol (1251127-81-7)	2-(Pyrazol-1-yl)ethyl	- Heterocyclic substituent.	Potential kinase inhibition.

Key Observations

Substituent Effects on Polarity: The target compound’s aminoethoxy ethyl chain enhances polarity compared to alkyl (e.g., ethyl) or aryl (e.g., chlorophenyl) substituents, improving solubility in polar solvents. This contrasts with (1-Ethyl-1H-triazol-4-yl)methanol, which exhibits lower aqueous solubility due to its nonpolar ethyl group .

Biological Interactions :

• Aromatic substituents, such as 3,5-dimethylbenzyl or 4-chlorophenyl , increase lipophilicity, favoring membrane penetration and target binding in hydrophobic pockets .
• The difluorophenyl derivative’s fluorine atoms improve metabolic stability and bioavailability by reducing oxidative metabolism .

Functional Versatility :

• The target compound ’s primary amine group enables covalent conjugation to carboxylic acids or carbonyl groups, making it valuable in PROTAC design (e.g., linking E3 ligase binders to target proteins) .
• In contrast, pyrazole-substituted triazols (e.g., 1251127-81-7) may engage in π-π stacking or hydrogen bonding with biological targets, useful in kinase inhibitor development .

Synthetic Utility: Derivatives like [1-(4-Chlorophenyl)-1H-triazol-4-yl]methanol are often synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a hallmark of click chemistry . The target compound likely follows a similar pathway, with post-synthetic modification to introduce the aminoethoxy chain .

Biological Activity

Introduction

The compound {1-[2-(2-aminoethoxy)ethyl]-1H-1,2,3-triazol-4-yl}methanol is a triazole derivative that has attracted significant attention in medicinal chemistry due to its unique structural properties and potential therapeutic applications. This article explores its biological activity, including mechanisms of action, potential therapeutic uses, and relevant research findings.

Chemical Structure and Properties

The molecular formula of {1-[2-(2-aminoethoxy)ethyl]-1H-1,2,3-triazol-4-yl}methanol is C$_7$H$_{15}$ClN$_4$O$_2$, with a molecular weight of 222.67 g/mol. The compound features a triazole ring, an aminoethoxy side chain, and a hydroxymethyl group, which contribute to its reactivity and biological interactions.

Table 1: Structural Features of {1-[2-(2-aminoethoxy)ethyl]-1H-1,2,3-triazol-4-yl}methanol

Feature	Description
Triazole Ring	Provides nucleophilic character
Aminoethoxy Side Chain	Enhances solubility and potential interactions
Hydroxymethyl Group	Engages in esterification or etherification

Biological Activity

Research indicates that {1-[2-(2-aminoethoxy)ethyl]-1H-1,2,3-triazol-4-yl}methanol exhibits a range of biological activities:

Neuroprotective Properties

Studies have demonstrated that this compound may have neuroprotective effects. It is hypothesized that the triazole ring can interfere with hydrogen bond formation in biological systems, potentially protecting neuronal cells from oxidative stress and apoptosis.

Anti-Cancer Potential

The compound has been investigated for its anti-cancer properties. Molecular docking studies suggest that it may effectively bind to specific enzymes and receptors involved in cancer progression. In particular, it has shown promise as an inhibitor of xanthine oxidase, which is implicated in various cancer pathways.

Case Study: Xanthine Oxidase Inhibition

A study highlighted the efficacy of related triazole derivatives as xanthine oxidase inhibitors. The most potent compounds exhibited IC$_{50}$ values significantly lower than that of allopurinol (a standard treatment), indicating strong inhibitory activity. This suggests that {1-[2-(2-aminoethoxy)ethyl]-1H-1,2,3-triazol-4-yl}methanol may share similar mechanisms of action .

Molecular Mechanisms

The biological activity of {1-[2-(2-aminoethoxy)ethyl]-1H-1,2,3-triazol-4-yl}methanol can be attributed to several molecular interactions:

• Enzyme Binding : The compound's structure allows it to fit into enzyme active sites effectively.
• Hydrogen Bonding : The hydroxymethyl group can form hydrogen bonds with target proteins, enhancing binding affinity.
• Electrostatic Interactions : The amino group in the side chain may engage in electrostatic interactions with negatively charged regions of enzymes or receptors.

Table 2: Summary of Biological Activities

Activity Type	Mechanism	References
Neuroprotection	Interference with oxidative stress
Anti-cancer	Inhibition of xanthine oxidase
Enzyme inhibition	Binding to active sites

Research Findings

Recent studies have focused on the synthesis and evaluation of derivatives of {1-[2-(2-aminoethoxy)ethyl]-1H-1,2,3-triazol-4-yl}methanol. These derivatives have been tested for their biological activity against various targets:

• Mixed-Type Inhibition : Some derivatives were found to act as mixed-type inhibitors for xanthine oxidase with promising IC$_{50}$ values.

Case Study: Derivative Evaluation

In a comparative study involving various triazole derivatives:

• Compound 1h demonstrated an IC$_{50}$ value of 0.6 μM against xanthine oxidase.
• Structure-activity relationship (SAR) analysis indicated that modifications to the benzaldehyde moiety significantly influenced inhibition potency .

The compound {1-[2-(2-aminoethoxy)ethyl]-1H-1,2,3-triazol-4-yl}methanol exhibits promising biological activities with potential applications in neuroprotection and cancer therapy. Its unique structural features facilitate interactions with biological targets, leading to significant pharmacological effects. Ongoing research is essential to further elucidate its mechanisms and optimize its therapeutic potential.

Q & A

Q. What are the optimal synthetic routes and reaction conditions for preparing {1-[2-(2-aminoethoxy)ethyl]-1H-1,2,3-triazol-4-yl}methanol?

The synthesis typically involves copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) to form the triazole core, followed by functionalization of the side chains. Key parameters include:

• Catalyst : Copper(I) iodide or CuSO₄/sodium ascorbate for regioselective triazole formation .
• Solvent : Polar aprotic solvents (e.g., DMF, THF) or methanol/dichloromethane mixtures to balance solubility and reaction efficiency .
• Temperature : 25–60°C for 12–24 hours to maximize yield while minimizing side reactions .
  Post-synthesis purification often employs column chromatography (e.g., SiO₂ with EtOAc/hexane gradients) .

Q. Which analytical techniques are critical for confirming the structure and purity of this compound?

• NMR Spectroscopy : ¹H/¹³C NMR to verify triazole ring formation, hydroxy group presence, and side-chain connectivity .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) to confirm molecular ion peaks and isotopic patterns .
• X-ray Crystallography : For unambiguous structural determination, though crystallization may require slow evaporation from methanol/dichloromethane .

Q. How stable is this compound under varying pH and temperature conditions?

Stability studies indicate:

• Thermal Stability : Decomposition above 150°C; short-term storage at 4°C in inert atmospheres is recommended .
• pH Sensitivity : The hydroxy group may undergo oxidation under strongly acidic or basic conditions, requiring neutral buffer systems for biological assays .

Advanced Research Questions

Q. How do structural modifications influence the compound’s bioactivity?

Comparative studies of analogous compounds reveal:

Compound Modification	Impact on Bioactivity	Source
Morpholinoethyl side chain	Enhances solubility and binding to kinase targets .
Fluorophenyl substitution	Increases cytotoxicity (e.g., IC₅₀ = 45.1 µM in A549 cancer cells) .
Hydroxy group oxidation	Converts to aldehyde intermediates for further derivatization (e.g., Schiff base formation) .

Q. What computational methods are used to predict the compound’s interaction with biological targets?

• Molecular Dynamics (MD) Simulations : To model binding modes with enzymes like acetylcholinesterase .
• Density Functional Theory (DFT) : Calculates electronic properties (e.g., HOMO-LUMO gaps) to predict reactivity .

Q. How can its biological activity be evaluated in cancer research?

• In vitro Cytotoxicity Assays : Use MTT or SRB assays on cancer cell lines (e.g., A549 lung carcinoma) with IC₅₀ values compared to standards like paeonol .
• Apoptosis Pathways : Western blotting for caspase-3/7 activation or flow cytometry for Annexin V staining .

Q. What strategies improve regioselectivity in triazole derivatization?

• Protecting Groups : Temporary protection of the hydroxy group with silyl ethers during CuAAC to prevent side reactions .
• Microwave-Assisted Synthesis : Reduces reaction time and improves yield for triazole-linked hybrids .

Q. How are oxidative pathways leveraged for functionalizing the hydroxy group?

Jones reagent (CrO₃/H₂SO₄) oxidizes the primary alcohol to a carboxylic acid, enabling conjugation with amines or hydrazides for prodrug development .

Q. What are common byproducts in its synthesis, and how are they mitigated?

• Dimerization : Occurs at high concentrations; mitigated by dilution or slow addition of reagents .
• Copper Residues : Removed via aqueous EDTA washes or ion-exchange chromatography .

Q. How does this compound compare to other triazole derivatives in multidrug resistance (MDR) studies?

Structural analogs with morpholine or benzyl groups show enhanced P-glycoprotein inhibition, reducing drug efflux in resistant cancer cell lines (e.g., IC₅₀ improvements of 2–5 fold) .

Methodological Notes

• Data Contradictions : While CuAAC is widely used for triazole synthesis, some studies report competing side reactions (e.g., Glaser coupling) under high copper concentrations .
• Key Citations : Prioritize protocols from peer-reviewed journals (e.g., ChemMedChem, Antiviral Chemistry & Chemotherapy) over commercial databases .